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Compound of Interest

Compound Name: N-acetylhistidine monohydrate

Cat. No.: B554824

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-acetyl-L-histidine (NAH) monohydrate is an acetylated derivative of the essential amino acid
L-histidine. It is an endogenous compound found in various biological systems, playing a
significant role in osmoregulation and exhibiting potential as a therapeutic agent. This technical
guide provides a comprehensive overview of commercially available N-acetyl-L-histidine
monohydrate for research purposes, including a comparative analysis of supplier
specifications, detailed experimental protocols, and a review of its biological significance and
potential applications in drug development.

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer N-acetyl-L-histidine monohydrate for research applications.
The purity and specifications of the compound can vary between suppliers, which is a critical
consideration for experimental design and reproducibility. Below is a summary of the
guantitative data provided by prominent commercial suppliers.
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Note: Researchers should always refer to the supplier's most recent Certificate of Analysis
(CoA) for lot-specific data.

Physicochemical Properties and Stability

N-acetyl-L-histidine monohydrate is a white to off-white powder or crystalline solid. It is soluble
in water[6]. For experimental use, stock solutions can be prepared in water or dimethyl
sulfoxide (DMSQO). MedchemExpress suggests that stock solutions can be stored at -80°C for
up to 6 months or at -20°C for up to 1 month[7]. It is recommended to prepare fresh working
solutions for in vivo experiments on the day of use[7]. The compound is stable under normal
storage conditions but should be stored away from strong oxidizing agents[6].

Biological Significance and Therapeutic Potential
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The "Molecular Water Pump" Hypothesis in Ocular
Health

The most well-documented biological role of N-acetyl-L-histidine is its function as a "molecular
water pump" in the lens of poikilothermic (cold-blooded) vertebrates, such as fish[8]. This
mechanism is crucial for maintaining lens dehydration and preventing the formation of
cataracts[8].

The proposed mechanism involves a cycle of synthesis and degradation of NAH at the lens-
ocular fluid interface. Within the lens, L-histidine is acetylated to form NAH. This NAH is then
transported out of the lens and into the ocular fluid, where it is hydrolyzed back to L-histidine
and acetate by an enzyme present in the fluid. The L-histidine is then taken back up by the lens
to be re-synthesized into NAH. This continuous cycling is thought to actively transport water out
of the lens, maintaining its clarity[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Company [indofinechemical.com]
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aqueous and solid forms - PubMed [pubmed.ncbi.nim.nih.gov]

6. Thermo Scientific Chemicals N-Acetyl-L-histidine monohydrate 1 g | Buy Online | Thermo
Scientific Chemicals | Fisher Scientific [fishersci.com]
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monohydrate-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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